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Introduction

Performic acid (PFA) is a potent oxidizing agent and disinfectant that is gaining prominence
as a highly effective alternative for wastewater treatment.[1] Unlike traditional chlorine-based
treatments, PFA does not produce harmful halogenated disinfection byproducts.[2] It is
particularly noted for its rapid and efficient inactivation of a broad spectrum of microorganisms,
including bacteria, viruses, and spores.[2][3] PFA is an unstable compound and is generated
on-site by reacting formic acid with hydrogen peroxide, which makes its application in
wastewater treatment both agile and effective.[4][5]

These application notes provide a comprehensive overview of the use of performic acid in
wastewater treatment, with a focus on disinfection and the oxidation of chemical contaminants.
Detailed protocols for laboratory-scale experiments, quantitative data on treatment efficacy, and
diagrams illustrating reaction pathways and experimental workflows are presented to guide
researchers in their investigations.

Data Presentation
Disinfection Efficacy of Performic Acid

Performic acid has demonstrated superior disinfection performance compared to other
common disinfectants like peracetic acid (PAA) and chlorine.[3] The tables below summarize
the quantitative data on the inactivation of various microorganisms in wastewater effluents.
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Microorgani PFA Dose Contact Log Wastewater
) . . Reference
sm (mglL) Time (min) Reduction Type
) Secondary
E. coli 0.8 18 >3 [3]
Effluent
. Secondary
Enterococci 0.8 18 ~2.5 [3]
Effluent
Fecal Secondary
_ 05-10 10 <3 [2]
Coliforms Effluent
MS2- Secondary
. >1.0 10 <3 [2]
coliphages Effluent
Salmonella - - , Secondary
Not Specified  Not Specified  Effective [2]
spp. Effluent
Clostridium
) 5 5 i Secondary
perfringens Not Specified  Not Specified  Effective 2]
Effluent
spores
. . . : Secondary
Giardia cysts Not Specified  Not Specified  Effective [2]
Effluent
Advanced
Fecal ]
] 3.4 45 3 Primary [6]
Coliforms
Effluent
Advanced
Fecal ]
) 6.0 45 Almost total Primary [6]
Coliforms
Effluent

Oxidation of Chemical Contaminants

Performic acid exhibits selective reactivity towards chemical contaminants, showing high
efficacy against compounds containing reduced-sulfur moieties and tertiary amine groups.[7][8]
Its reactivity with other organic micropollutants is more limited.
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Second-Order

PFA
Compound ) Rate Constant
Compound Concentration Reference
Type (M) (kapp, M~*s™?)
d at pH 7
o Thioether,
Ranitidine ) ) 20 >1.0x10° [7]
Tertiary Amine
Benzenethiol Thiol 20 >1.0x10° [7]
3-
Thiol 20 >1.0x10° [7]
Mercaptophenol
Lidocaine Tertiary Amine 20 1.1 x10% [7]
o Amino Acid
Methionine ) 20 1.8 x 103 [7]
(Thioether)
) Amino Acid
Cysteine ) 20 >1.0x10° [7]
(Thiol)

Impact on Bulk Water Quality Parameters

Data on the specific impact of performic acid on Chemical Oxygen Demand (COD) and
Biochemical Oxygen Demand (BOD) is limited. However, studies on the closely related
peracetic acid (PAA) suggest that at typical disinfection doses, the impact on these parameters
is minimal. Some studies have even reported a slight decrease in BOD and COD, potentially
due to the oxidation of some organic matter.[9][10] Further research is needed to quantify the
effects of PFA on these bulk parameters.

Experimental Protocols
On-site Generation of Performic Acid (Laboratory Scale)

Objective: To safely generate a performic acid solution for laboratory-scale wastewater
treatment experiments.

Materials:

e Formic acid (HCOOH, ~98-100%)
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e Hydrogen peroxide (H202, 30-50%)

o Sulfuric acid (H2SOa4, concentrated, as catalyst - optional, use with extreme caution)
e Deionized water

e Ice bath

» Glass reactor vessel with a magnetic stirrer

¢ Pipettes and graduated cylinders

o Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Procedure:

Work in a well-ventilated fume hood.
e Place the glass reactor vessel in an ice bath on a magnetic stirrer.
o For atypical preparation, slowly add a calculated amount of formic acid to the reactor.

o While stirring, slowly add the hydrogen peroxide to the formic acid in the reactor. A common
molar ratio is 1:1, but this can be varied. The reaction is exothermic, so maintain the
temperature below 25°C using the ice bath.[11]

 |f a catalyst is used, a very small, carefully measured amount of concentrated sulfuric acid
can be added to the formic acid before the hydrogen peroxide. Extreme caution is advised
when handling concentrated sulfuric acid.

» Allow the solution to react for a specified time (e.g., 60-90 minutes) with continuous stirring in
the ice bath to reach equilibrium.[11]

e The resulting solution contains performic acid, unreacted formic acid and hydrogen
peroxide, and water. This solution is unstable and should be used immediately.[4]

Wastewater Disinfection Efficacy Testing
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Objective: To determine the disinfection efficacy of performic acid against target
microorganisms in a wastewater sample.

Materials:

o Freshly prepared performic acid solution

o Wastewater sample (e.g., secondary effluent)
« Sterile flasks or beakers

e Magnetic stirrer and stir bars

e Micropipettes

e Timer

e Neutralizing agent (e.g., sodium thiosulfate)

e Microbiological growth media and petri dishes

e Incubator

Plate reader or manual colony counting equipment

Procedure:

» Dispense a known volume of the wastewater sample into sterile flasks.

o Place the flasks on a magnetic stirrer.

o Spike the wastewater with a known concentration of the target microorganism if necessary.

o Attime zero, add a specific volume of the freshly prepared performic acid solution to
achieve the desired dose (e.g., 0.5, 1, 2, 5 mg/L).

o Start the timer immediately.
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o At predetermined contact times (e.g., 1, 5, 10, 30 minutes), withdraw an aliquot of the treated
sample.

e Immediately add the aliquot to a tube containing a neutralizing agent to stop the disinfection
reaction.

» Perform serial dilutions of the neutralized sample.

o Plate the dilutions onto the appropriate growth medium.

 Incubate the plates under optimal conditions for the target microorganism.

o Count the number of colonies (Colony Forming Units, CFUSs) after the incubation period.

» Calculate the log reduction in microbial concentration compared to an untreated control
sample.

Measurement of Performic Acid Residual

Objective: To determine the concentration of performic acid in a treated wastewater sample.

Principle: The N,N-diethyl-p-phenylenediamine (DPD) colorimetric method, adapted for
peracids, is a common and reliable method.[4]

Materials:

DPD reagent

Potassium iodide (KI) solution

Phosphate buffer solution

Spectrophotometer

Cuvettes

Treated wastewater sample

Procedure:
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e Collect a sample of the PFA-treated wastewater.

e To a cuvette, add the phosphate buffer solution.

e Add the DPD reagent and the Kl solution.

» Add a specific volume of the wastewater sample to the cuvette and mix.
e A pink color will develop in the presence of PFA.

» Measure the absorbance of the solution at a specific wavelength (typically around 515 nm)
using the spectrophotometer.

» Determine the concentration of PFA from a pre-established calibration curve prepared using
PFA standards of known concentrations.

« Itis important to analyze samples immediately after collection as PFA is unstable.[4]
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On-site generation workflow for performic acid.
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Mechanism of microbial disinfection by performic acid.
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Oxidation of organic compounds by performic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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